4-(2-Fluoro-6-methoxyphenyl)piperidine

• CAS No.: 1004852-99-6
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• IUPAC Name: 4-(2-fluoro-6-methoxyphenyl)piperidine
• InChI: InChI=1S/C12H16FNO/c1-15-11-4-2-3-10(13)12(11)9-5-7-14-8-6-9/h2-4,9,14H,5-8H2,1H3
• InChI Key: ZCCKXGKKFNLROR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)F)C2CCNCC2

Description

4-(2-Fluoro-6-methoxyphenyl)piperidine is a piperidine derivative featuring a substituted phenyl ring at the 4-position of the heterocycle. The phenyl ring is modified with fluorine at the ortho-position (C2) and a methoxy group at the para-position relative to fluorine (C6).

Preparation Methods

The synthesis of 4-(2-Fluoro-6-methoxyphenyl)piperidine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluoro-6-methoxybenzaldehyde and piperidine.

Reaction Conditions: The key synthetic route involves a nucleophilic substitution reaction where piperidine is reacted with 2-fluoro-6-methoxybenzaldehyde under basic conditions to form the desired product.

Industrial Production: Industrial production methods may involve optimization of reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

4-(2-Fluoro-6-methoxyphenyl)piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles under appropriate conditions, such as using palladium-catalyzed cross-coupling reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(2-Fluoro-6-methoxyphenyl)piperidine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, particularly in the development of pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including its interactions with biological targets such as enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of drugs with analgesic or anti-inflammatory properties.

Industry: In the industrial sector, it is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-6-methoxyphenyl)piperidine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The pathways involved depend on the specific biological context.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Piperidine Derivatives

Compound Name/ID	Substituents on Phenyl Ring	Heterocyclic Core	Key Biological Activity	Reference
4-(2-Fluoro-6-methoxyphenyl)piperidine	2-F, 6-OCH3	Piperidine	Not explicitly reported	N/A
CID890517 (EP2 modulator)	4-F (on benzamide)	Piperidine	EP2 potentiation (Fold shift = 5.2)
TG6–127-1 (EP2 modulator)	3-F (on benzamide)	Piperidine	Reduced EP2 activity (Fold shift = 1.3)
CAS 1289387-33-2	2-Cl, 6-F (on benzyloxy group)	Piperidine	Potential Kv1.3 block/EP2 modulation
4-(2-Methoxyphenyl)-2-phenylpyridine	2-OCH3	Pyridine	No activity data
UK-78,282 (Kv1.3 blocker)	4-(Diphenylmethoxymethyl)	Piperidine	Kv1.3 channel inhibition (IC₅₀ = 0.3 µM)
CID2992168 (EP2 modulator)	3,4-Dimethoxy (pyrimidine core)	Morpholine	EP2 potentiation (Fold shift = 4.8)

EP2 Receptor Potentiation

• Fluorine Position : In 2-piperidinyl phenyl benzamides (e.g., CID890517), para-fluorine on the benzamide group enhances EP2 potentiation (Fold shift = 5.2). Moving fluorine to meta (TG6–127-1) or ortho positions reduces activity (Fold shift = 1.3), indicating positional sensitivity .
• Heterocyclic Core : Piperidine is irreplaceable for EP2 activity in benzamide derivatives. Replacement with morpholine (TG6–268) abolishes activity. Conversely, in trisubstituted pyrimidines (e.g., CID2992168), morpholine outperforms piperidine .

Ion Channel Modulation

• Kv1.3 Blockers : UK-78,282 (piperidine derivative) blocks Kv1.3 with high potency (IC₅₀ = 0.3 µM). Its diphenylmethoxymethyl group enhances hydrophobic interactions, a feature absent in 4-(2-Fluoro-6-methoxyphenyl)piperidine .

Histamine H3 Antagonism

• Derivatives like 4-(4-(heterocyclylalkoxy)phenyl)-1-(heterocyclyl-carbonyl)piperidines () show H3 antagonism for neurological disorders. The target compound’s 2-fluoro-6-methoxy groups may offer distinct steric and electronic profiles compared to heterocyclylalkoxy substituents .

Physicochemical and Pharmacokinetic Properties

• Lipophilicity: Fluorine and methoxy groups balance hydrophobicity and hydrogen bonding. For example, the 2-fluoro-6-methoxy configuration may enhance blood-brain barrier penetration compared to nitro-substituted analogs (e.g., 4-[(2-Fluoro-6-nitrophenoxy)methyl]piperidine hydrochloride, ) .